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Compound of Interest

Compound Name:
5-Amino-3-methylpyridine-2-

carbonitrile

Cat. No.: B1288888 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,

synthesis, and potential biological activities of 5-Amino-3-methylpyridine-2-carbonitrile. The

information is intended to support research and development efforts in medicinal chemistry and

drug discovery.

Core Physicochemical Properties
Quantitative data for 5-Amino-3-methylpyridine-2-carbonitrile and its isomers are

summarized below. While experimental data for the target compound is limited, predicted

values and data from structurally similar molecules offer valuable insights.
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Property
5-Amino-3-
methylpyridine
-2-carbonitrile

2-Amino-3-
methyl-5-
cyanopyridine

6-Amino-2-
methylpyridine
-3-carbonitrile

3-Amino-2-
cyano-5-
methylpyridine

Molecular

Formula
C₇H₇N₃ C₇H₇N₃ C₇H₇N₃ C₇H₇N₃

Molecular Weight 133.15 g/mol 133.15 g/mol 133.15 g/mol 133.15 g/mol

Melting Point

(°C)
No data available 196 - 204 160.0 - 170.0 154

Boiling Point (°C)
370.3 ± 42.0

(Predicted)
No data available No data available No data available

pKa
0.91 ± 0.20

(Predicted)
No data available No data available No data available

logP No data available No data available No data available No data available

Solubility No data available No data available No data available No data available

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 5-Amino-3-
methylpyridine-2-carbonitrile is not readily available in the reviewed literature, a general

pathway can be inferred from the synthesis of related compounds. A potential synthetic route,

adapted from analogous preparations, is outlined below.
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Potential Synthesis Workflow for 5-Amino-3-methylpyridine-2-carbonitrile

Starting Material

Step 1: Nitration

Step 2: Cyanation

Step 3: Reduction

2-Chloro-3-methylpyridine

Nitration

HNO₃, H₂SO₄

2-Chloro-3-methyl-5-nitropyridine

Cyanation

Zn(CN)₂, Pd(PPh₃)₄

5-Amino-3-methyl-2-nitropyridine-2-carbonitrile

Reduction

e.g., H₂, Pd/C

5-Amino-3-methylpyridine-2-carbonitrile
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Caption: A potential multi-step synthesis workflow for 5-Amino-3-methylpyridine-2-
carbonitrile.

Detailed Methodologies (Adapted from Analogous
Syntheses)
Step 1: Nitration of 2-Chloro-3-methylpyridine

Apparatus: A three-necked round-bottom flask equipped with a mechanical stirrer, a dropping

funnel, and a thermometer.

Procedure: a. To the flask, add concentrated sulfuric acid (5-10 molar equivalents relative to

the starting material). b. Cool the acid to 0-5 °C in an ice-salt bath. c. Slowly add 2-chloro-3-

methylpyridine (1.0 eq.) to the stirred sulfuric acid, maintaining the temperature below 10 °C.

d. Prepare a nitrating mixture by slowly adding concentrated nitric acid (1.1-1.2 eq.) to

concentrated sulfuric acid (2-3 eq.) in a separate flask, pre-cooled to 0 °C. e. Add the

nitrating mixture dropwise to the solution

To cite this document: BenchChem. [An In-depth Technical Guide to 5-Amino-3-
methylpyridine-2-carbonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1288888#physicochemical-properties-of-5-amino-3-
methylpyridine-2-carbonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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